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Compound of Interest
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Cat. No.: B15615028

Get Quote

Disclaimer: This document summarizes publicly available information regarding the preliminary

toxicity of Lqb-118. Comprehensive, dedicated toxicology studies detailing parameters such as

LD50 (Lethal Dose, 50%) and NOAEL (No-Observed-Adverse-Effect Level) are not available in

the public domain as of the latest search. The information presented is collated from research

focused primarily on the compound's therapeutic effects.

Executive Summary
Lqb-118 is a synthetic pterocarpanquinone that has demonstrated significant antineoplastic

activity in various preclinical cancer models. While its efficacy as an anti-cancer agent is the

subject of several studies, a complete and detailed public record of its toxicology profile is not

yet established. This guide provides an in-depth summary of the currently available data on the

toxicity and safety of Lqb-118, intended for researchers, scientists, and drug development

professionals. The available information suggests a degree of selectivity for tumor cells over

healthy cells, but also indicates potential for toxicity at higher doses.

In Vivo Toxicity Observations
Direct studies on the acute or repeated-dose toxicity of Lqb-118 are not extensively published.

However, some insights can be gleaned from in vivo studies focused on its anti-cancer and
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anti-leishmanial activities.

General Observations:

In a study involving athymic male nude mice with prostate cancer xenografts, oral

administration of Lqb-118 at a dose of 10 mg/kg/day was reported to have no measurable

adverse effects[1]. This suggests a reasonable safety margin at this therapeutic dose in this

specific model.

Another report mentions a preclinical subacute toxicity study where oral administration did

not show clinical signs of toxicity[2].

It has been noted that a dose five times higher than the therapeutic dose led to liver focal

necrosis, although this was not accompanied by alterations in hepatic enzymes. The specific

therapeutic dose and the higher dose are not explicitly detailed in the available literature.

In vivo administration of Lqb-118 did not appear to be cytotoxic to normal bone marrow-

derived cells isolated from mice, indicating a potential for selectivity towards cancer cells[3].

Immunotoxicity:

Studies on the immunological effects of Lqb-118 in mice showed no alterations in the weight

of primary and secondary immune system organs or their cellular composition[2].

Immunophenotyping revealed an increase in CD4+ thymocytes and a proportional reduction

in the CD4+CD8+ subpopulation in the thymus. However, no significant changes were

observed in peripheral CD8+ T lymphocytes, and the activation of fresh T cells was not

affected[2].

In Vitro Cytotoxicity
Lqb-118 has demonstrated cytotoxic effects against a range of cancer cell lines. The half-

maximal inhibitory concentration (IC50) values from various studies are summarized below.
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Cell Line Cancer Type IC50 (µM) Exposure Time Reference

PC3 Prostate Cancer 2.8 - 8.7 Not Specified [1]

LNCaP Prostate Cancer 2.8 - 8.7 Not Specified [1]

LAPC4 Prostate Cancer 2.8 - 8.7 Not Specified [1]

HL-60
Acute Myeloid

Leukemia
~3.0 24 h [4]

HL-60R

(Cytarabine-

resistant)

Acute Myeloid

Leukemia
~3.0 24 h [4]

U251-MG Glioblastoma ~6.0 - 9.0 48-72 h [5]

A172 Glioblastoma ~6.0 - 9.0 48-72 h [5]

T98G Glioblastoma > 6.0 48-72 h [5]

K562
Chronic Myeloid

Leukemia
Not Specified Not Specified [6]

Jurkat
Acute T-cell

Leukemia
Not Specified Not Specified [6]

Experimental Protocols
Detailed protocols for formal toxicity studies of Lqb-118 are not available in the reviewed

literature. The methodologies provided in the existing research papers are focused on

evaluating the therapeutic efficacy. A generalized workflow for the in vivo anti-cancer studies

from which toxicity observations were made is presented below.
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Generalized workflow for in vivo efficacy studies of Lqb-118.
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Mechanism of Action & Associated Signaling
Pathways
The cytotoxic effects of Lqb-118 are primarily attributed to the induction of apoptosis and the

generation of cellular redox stress.

Lqb-118 has been shown to induce apoptosis through both the intrinsic (mitochondrial) and the

endoplasmic reticulum (ER) stress pathways[6]. In cytarabine-resistant acute myeloid leukemia

cells, Lqb-118 induces apoptosis by decreasing pro-caspase-3 expression and inducing its

cleavage[4]. It also leads to a reduction in the expression of the anti-apoptotic protein XIAP (X-

linked inhibitor of apoptosis protein)[4].

ER Stress Pathway Intrinsic Pathway NF-κB Pathway Modulation

Lqb-118

ER Stress Mitochondrial
Depolarization NF-κB Modulation

Caspase-12 Activation

Caspase-3 Cleavage

Caspase-9 Activation XIAP Expression

inhibits

Apoptosis
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Apoptosis induction pathways modulated by Lqb-118.
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Lqb-118, being a pterocarpanquinone, can undergo redox cycling, leading to the generation of

reactive oxygen species (ROS) and subsequent oxidative stress in cancer cells[1][7]. This is a

key mechanism of its cytotoxicity. The process is thought to be initiated by quinone reductases

like NQO1. The resulting ROS can cause damage to cellular components, including lipid

peroxidation, and trigger apoptosis[1]. In response, cancer cells may upregulate antioxidant

defense mechanisms, such as the transcription factor Nrf2 and the enzyme Superoxide

Dismutase 1 (SOD1)[1].

Cellular Damage
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Lqb-118 induced cellular redox stress pathway.

Conclusion
The preliminary data available for Lqb-118 suggest a promising therapeutic window, with

demonstrated anti-cancer activity at doses that appear to be tolerated in preclinical models.
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The compound exhibits selectivity for cancer cells in some contexts and its mechanisms of

action, involving the induction of apoptosis and oxidative stress, are partially elucidated.

However, the lack of comprehensive, publicly available toxicology studies is a significant data

gap. Key toxicological endpoints, including acute toxicity (LD50), repeated-dose toxicity,

genotoxicity, and safety pharmacology, need to be systematically evaluated to fully characterize

the safety profile of Lqb-118 for any potential clinical development. Researchers and drug

developers should consider these limitations and the necessity for formal preclinical safety

studies.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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